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The management of turfgrass on golf course putting greens requires precise control of growth
to ensure optimal playability, aesthetic quality, and stress tolerance. Plant growth regulators
(PGRs) are integral tools in achieving these objectives. This guide provides a detailed
comparative study of two widely used PGRs, Trinexapac-ethyl and Paclobutrazol, focusing on
their performance on putting greens. The information presented is supported by experimental
data from scientific literature to aid in research and development.

Introduction to Trinexapac-ethyl and Paclobutrazol

Trinexapac-ethyl (TE) and Paclobutrazol (PB) are both inhibitors of the gibberellic acid (GA)
biosynthesis pathway, a key hormone responsible for cell elongation in plants.[1] By
suppressing GA production, these PGRs reduce vertical shoot growth, leading to a more
compact and dense turfgrass sward.[1] However, they differ in their specific mode of action, site
of uptake, and subsequent physiological effects on the turfgrass.

Trinexapac-ethyl is classified as a Class A, late-stage GA inhibitor.[1] It is primarily absorbed
through the foliage of the turfgrass plant.

Paclobutrazol is a Class B, early-stage GA inhibitor. It is predominantly absorbed by the roots.

These differences in uptake and mode of action influence their application, persistence, and
overall impact on turfgrass physiology and quality.
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Mechanism of Action: Gibberellic Acid Biosynthesis
Inhibition
Both Trinexapac-ethyl and Paclobutrazol function by interrupting the gibberellic acid (GA)

biosynthesis pathway, but at different stages. This targeted inhibition leads to a reduction in cell

elongation, which manifests as suppressed vertical growth of the turfgrass.
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Figure 1: Mechanism of Action of Trinexapac-ethyl and Paclobutrazol.

Comparative Performance Data

The following tables summarize quantitative data from various studies comparing the effects of
Trinexapac-ethyl and Paclobutrazol on key putting green performance metrics.

Clipping Yield Suppression

Table 1: Effect of Trinexapac-ethyl and Paclobutrazol on Creeping Bentgrass Clipping Yield
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L L Clipping Yield
Plant Growth Application Application . Study
Suppression
Regulator Interval Reference
(%)
McCullough et al.
Trinexapac-ethyl 5.5 fl oz/acre 200 GDD ~20% (2006), Kreuser
et al.
Paclobutrazol 8 oz/acre 260 GDD ~35% USGA (2019)
Trinexapac-ethyl 5.5 fl oz/acre +
280 GDD 55-70% Kreuser (2021)

+ Paclobutrazol

16 fl oz/acre

GDD (Growing Degree Days) models are often used to time applications for consistent

regulation.

Turfgrass Quality and Color

Table 2: Influence of Trinexapac-ethyl and Paclobutrazol on Turfgrass Visual Quality and

Color

Plant Growth
Regulator

Observation

Effect on Turfgrass

Study Reference

Improved overall

Stier and Rogers,

Trinexapac-ethyl Visual Qualit
P Y Y appearance Lickfeldt et al.
Col Enhanced green color,  Stier and Rogers,
olor
more reddish hue MDPI (2023)
Decreased overall
Paclobutrazol Visual Quality appearance in some MDPI (2023)
studies
Significantly ]
) Petelewicz et al.
Color improved/darker
(2021), MDPI (2023)
green color

Annual Bluegrass (Poa annua) Suppression
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Table 3: Efficacy of Trinexapac-ethyl and Paclobutrazol in Suppressing Annual Bluegrass in
Creeping Bentgrass Greens

Plant Growth

Application Rate Observation Study Reference
Regulator
Johnson and Murphy
) Least effective for Poa (1995, 1996),
Trinexapac-ethyl 0.10 kg/ha )
annua suppression Fagerness and
Yelverton
Among the most
effective treatments Petelewicz et al.
Paclobutrazol 0.119 Ib/acre
for Poa annua (2021)
suppression
Greatest increase in
Paclobutrazol 0.28 kg/ha creeping bentgrass Elmore et al. (2011)

coverage

Paclobutrazol is often favored for its differential growth suppression, which allows creeping
bentgrass to outcompete annual bluegrass.

Experimental Protocols

The following section outlines a synthesized experimental methodology based on common
practices in turfgrass science research for evaluating PGRs on putting greens.
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Experimental Setup

Site Selection:
- Established creeping bentgrass putting green
- Uniform turf coverage

'

Plot Design:
- Randomized Complete Block Design
- 3-4 replications
- Plot size: e.g., 1.5m x 2.1m

.

Standardized Maintenance:
- Mowing: 4-5 times/week (e.g., 0.110 inches)
- Irrigation: as needed to prevent wilt
- Fertilization: e.g., 0.1 Ibs N/1000 sq ft every 10-14 days

Treatment‘

’\pplication

PGR Application:
- Trinexapac-ethyl and Paclobutrazol at specified rates
- Untreated control
- CO2-pressurized sprayer

'

Application Timing:
- Bi-weekly or based on GDD models

A\ 4

Y

Clippin

- Dry at 60-70°C fo

g Yield:

- Collect clippings from a measured strip

r 24-48h and weigh

Turfgrass Quality:
- Visual rating (1-9 scale)
- 1=dead, 6=acceptable, 9=ideal

Dgta Collection and Analvsis

Turfgrass Color:
- Visual rating (1-9 scale)
- 1=brown, 9=dark green
- Spectrophotometer measurements

Statistical Analysis:

- ANOVA
- Mean separation (e.g., LSD at P < 0.05)

Y

Annual Bluegrass Cover:
- Visual estimation of percentage cover

Click to download full resolution via product page

Figure 2: Generalized Experimental Workflow for PGR Evaluation.
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Detailed Methodologies:

Study Site: Experiments are typically conducted on established putting greens with a high
percentage of the desired turfgrass species (e.g., 'Pure Distinction' or 'T1' creeping
bentgrass).

Experimental Design: A randomized complete block design with three to four replications is
standard to account for spatial variability.

Plot Size: Plot dimensions commonly range from 1.5 m x 2.1 m to 4 ft x 10 ft.
Maintenance Practices:

o Mowing: Greens are mowed 4 to 5 times per week at heights ranging from 0.095 to 0.125
inches.

o Fertilization: Nitrogen is applied at regular intervals, for example, 0.07 to 0.10 1b/1000 ft2
every 7 to 10 days.

o Irrigation: Irrigation is applied to prevent drought stress, often daily in summer months.

Treatments: PGRs are applied using a CO2z-powered backpack sprayer with appropriate
nozzles to ensure uniform coverage. An untreated control is always included for comparison.

Data Collection:

o Clipping Yield: Clippings are collected from a predetermined area within each plot, dried in
an oven, and weighed.

o Turfgrass Quality and Color: Visual ratings are conducted by trained individuals on a 1-9
scale, where 1 represents dead or brown turf, 6 is the minimum acceptable quality/color,
and 9 is ideal.

o Annual Bluegrass Population: The percentage of annual bluegrass cover in each plot is
visually estimated at regular intervals.

Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and treatment
means are separated using a statistical test such as Fisher's Protected LSD at a significance
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level of P < 0.05.

Conclusion

Both Trinexapac-ethyl and Paclobutrazol are effective plant growth regulators for managing
putting green turf. The choice between them, or the use of a combination, depends on the
specific management goals.

o Trinexapac-ethyl is a reliable option for consistent, moderate growth suppression and can
improve overall turf quality. Its foliar uptake allows for a relatively quick response.

¢ Paclobutrazol demonstrates more potent and longer-lasting growth suppression and is
particularly effective for the selective control of annual bluegrass. Its root-absorbed nature
provides a more sustained regulation.

The combination of both products can offer a synergistic effect, providing strong growth
regulation and annual bluegrass control. The use of Growing Degree Day models for
application timing is crucial for optimizing the performance of both PGRs and maintaining
consistent turfgrass conditions. Further research into the long-term physiological effects and
the development of integrated management programs incorporating these PGRs will continue
to be of high value to the turfgrass science community.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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